Cas no 1214348-43-2 (2-Fluoro-3-(pyridin-4-yl)benzoic acid)

• Product Name: 2-Fluoro-3-(pyridin-4-yl)benzoic acid
• CAS No: 1214348-43-2
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• MDL: MFCD15475466
• CID: 4781747
• Update Time: 2025-05-19

2-Fluoro-3-(pyridin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(pyridin-4-yl)benzoic acid
• 2-Fluoro-3-(pyridin-4-yl)benzoic acid

• MDL： MFCD15475466
• Inchi： 1S/C12H8FNO2/c13-11-9(8-4-6-14-7-5-8)2-1-3-10(11)12(15)16/h1-7H,(H,15,16)
• InChI Key： IWUGERFAVNNAET-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-3-(pyridin-4-yl)benzoic acid

2-Fluoro-3-(pyridin-4-yl)benzoic Acid: A Comprehensive Overview

2-Fluoro-3-(pyridin-4-yl)benzoic acid, with the CAS number 1214348-43-2, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a pyridine ring and a fluorine substituent. The presence of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The synthesis of 2-fluoro-3-(pyridin-4-yl)benzoic acid typically involves multi-step organic reactions, often utilizing coupling reactions or substitution strategies to assemble the desired structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, has become a cornerstone in constructing the pyridinyl group within this compound.

One of the most notable applications of 2-fluoro-3-(pyridin-4-yl)benzoic acid lies in its potential as a lead compound in drug discovery. The fluorine atom at position 2 introduces electronic effects that can modulate the compound's bioavailability and pharmacokinetics. Recent studies have explored its role as a ligand in metalloenzyme inhibitors, particularly targeting zinc-dependent enzymes implicated in neurodegenerative diseases such as Alzheimer's. Additionally, its ability to act as a hydrogen bond donor or acceptor makes it an attractive candidate for designing bioactive molecules with improved receptor binding affinity.

In the realm of materials science, 2-fluoro-3-(pyridin-4-yl)benzoic acid has been investigated for its potential in constructing coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group serves as a coordinating ligand, enabling the formation of extended networks with tailored porosity and functionality. Recent research highlights its role in creating MOFs with high surface areas and selective gas adsorption capabilities, which could be pivotal for environmental remediation technologies.

The electronic properties of 2-fluoro-3-(pyridin-4-y)l benzoic acid also render it suitable for optoelectronic applications. Its conjugated π-system facilitates charge transport, making it a promising candidate for organic semiconductors in devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Emerging studies have demonstrated its ability to enhance device performance through fine-tuning of molecular interactions within thin films.

In conclusion, 2-fluoro-3-(pyridin-4-y)l benzoic acid, CAS 1214348-43-2, stands as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups continue to inspire innovative research directions, underscoring its significance as both a building block for advanced materials and a lead compound in therapeutic development.